Cas no 5682-87-1 (5-(4-methoxybenzyl)-2H-tetrazole)

• Product Name: 5-(4-methoxybenzyl)-2H-tetrazole
• CAS No: 5682-87-1
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1600558
• PubChem ID: 793264
• Update Time: 2025-04-21

5-(4-methoxybenzyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxybenzyl)-2H-tetrazole
• 1H-Tetrazole, 5-[(4-methoxyphenyl)methyl]-
• 2H-Tetrazole, 5-[(4-methoxyphenyl)methyl]-
• 5-(4-Methoxybenzyl)-1H-tetrazole
• 5-(4-methoxybenzyl)-2H-tetraazole
• CHEMBL1423183
• MFCD01455831
• 5-[(4-methoxyphenyl)methyl]-1H-tetrazole
• 5-[(4-METHOXYPHENYL)METHYL]-1H-1,2,3,4-TETRAZOLE
• HMS3438P10
• SCHEMBL6150323
• DTXSID10355179
• Z1000623
• MLS000523629
• 132372-75-9
• AKOS000261537
• SMR000122702
• CS-0240680
• 5-(4-Methoxy-benzyl)-2H-tetrazole
• IWWXWEYVLHRYML-UHFFFAOYSA-N
• HMS1516E08
• BBL038157
• 2H-Tetrazole, 5-(4-methoxybenzyl)-
• ChemDiv3_015232
• Cambridge id 5682871
• EN300-229643
• SCHEMBL15542867
• 5-(4-METHOXYBENZYL)-2H-1,2,3,4-TETRAAZOLE
• 5682-87-1
• 5-[(4-METHOXYPHENYL)METHYL]-2H-1,2,3,4-TETRAZOLE
• AKOS000310277
• STK031236
• HMS2377N11
• anisyltetrazole
• 5-[(4-methoxyphenyl)methyl]-2H-tetrazole

• Inchi： 1S/C9H10N4O/c1-14-8-4-2-7(3-5-8)6-9-10-12-13-11-9/h2-5H,6H2,1H3,(H,10,11,12,13)
• InChI Key： IWWXWEYVLHRYML-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC1N=NNN=1

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 190.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.59
• PSA: 63.69